Borax

Specification

• CAS No.: 1303-96-4
• Molecular Formula: B4Na2O7; Na2B4O7
• Molecular Weight: 201.2 g/mol
• IUPAC Name: disodium;3,7-dioxido-2,4,6,8,9-pentaoxa-1,3,5,7-tetraborabicyclo[3.3.1]nonane
• Standard InChI: InChI=1S/B4O7.2Na/c5-1-7-3-9-2(6)10-4(8-1)11-3;;/q-2;2*+1
• Standard InChI Key: UQGFMSUEHSUPRD-UHFFFAOYSA-N
• SMILES: B1(OB2OB(OB(O1)O2)[O-])[O-].O.O.O.O.O.O.O.O.O.O.[Na+].[Na+]
• Canonical SMILES: B1(OB2OB(OB(O1)O2)[O-])[O-].[Na+].[Na+]
• Boiling Point: 1,575 °C (decomposes); 2867 °F (decomposes); 2867 °F (Decomposes)
• Colorform: Colorless glassy solid; hygroscopic; Light grey, vitreous granules; White to gray powder; becomes opaque on exposure to ai
• Melting Point: Between 171 °C and 175 °C with decomposition; 743 °C; 742 °C; 1366 °F

Introduction

Chemical Properties and Structure

Chemical Composition and Formula

Borax is chemically identified as sodium tetraborate decahydrate with the molecular formula Na₂B₄O₇·10H₂O, containing four boron atoms, seventeen oxygen atoms, two sodium atoms, and twenty hydrogen atoms in its fully hydrated form. The compound exists in several hydration states, with the decahydrate form being the most common in commercial applications. The crystalline structure of borax consists of complex interlocking networks of boron-oxygen tetrahedra and triangles, contributing to its unique chemical behaviors and physical properties.

Physical Properties

Borax presents as a white crystalline solid that is stable at room temperature. It exhibits high water solubility, forming alkaline solutions when dissolved. This solubility characteristic makes it particularly valuable in cleaning applications and other water-based uses. The compound demonstrates notable ability to form complex structures with various organic and inorganic substances, enhancing its versatility as a chemical reagent.

Physical and Chemical Property Data

The following table summarizes the key physical and chemical properties of borax:

Property	Value
Chemical Formula	Na₂B₄O₇·10H₂O
CAS Number	1303-96-4
Molecular Weight	381.37 g/mol
Appearance	White, crystalline solid
Density	1.73 g/cm³
Melting Point	743°C
Boiling Point	1,575°C
Solubility	Soluble in water and glycerol; insoluble in ethanol
pH	Forms alkaline solutions in water

Sources:

Natural Sources and Production

Geological Origins

Borax predominantly occurs in evaporite deposits produced by the recurrent evaporation of seasonal lakes. These deposits form in arid regions where water containing dissolved boron compounds evaporates, leaving behind crystalline mineral deposits rich in borates. Significant natural borax deposits exist in regions like California's Death Valley, where the historical evaporation of water bodies has created substantial mineral accumulations.

Mining and Processing

Commercial borax is obtained through both mining of natural deposits and synthetic production methods. Naturally occurring borax undergoes purification primarily through recrystallization processes. Modern production facilities employ sophisticated extraction and refinement techniques to produce high-purity borax suitable for various commercial and industrial applications.

Synthetic Production

Beyond natural extraction, borax can be synthesized from other boron compounds through controlled chemical processes. This synthetic approach allows for production of borax with specified purity levels required for particular applications, especially in industries demanding high-grade materials such as pharmaceuticals and specialized manufacturing.

Industrial and Household Applications

Industrial Uses

Borax serves numerous industrial functions across diverse sectors. It acts as a flux in metallurgical processes, facilitating the joining of metals by lowering their melting points. The glass and ceramics industries utilize borax as a crucial component in production processes, where it functions as a flux and helps form stable, durable end products. In textile manufacturing, borax serves as an effective fireproofing agent for fabrics and wood.

Additional industrial applications include its use in the manufacturing of detergents, as a buffer solution component in analytical chemistry, and as a precursor for producing boric acid through reaction with hydrochloric acid according to the equation: Na₂B₄O₇·10H₂O + 2HCl → 4B(OH)₃ + 2NaCl + 5H₂O.

Household Applications

In domestic settings, borax has established itself as a versatile household product with multiple applications. It functions effectively as a laundry booster, enhancing the cleaning power of detergents. As a general household cleaner, borax helps remove stains, deodorize, and disinfect various surfaces. Many consumers also utilize borax as a water softening agent to improve cleaning efficiency in areas with hard water.

Borax serves as a key ingredient in homemade cleaning solutions and craft projects, including the popular children's activity of making "slime". Its effectiveness as an insect repellent and pesticide, particularly against cockroaches, has maintained its popularity in household pest management strategies.

Research Findings and Health Implications

Toxicological Research

Scientific research has identified several health concerns associated with borax exposure. A notable study examined the effects of borax on immune cell proliferation and chromosomal integrity, revealing dose-dependent cytotoxic effects. The research demonstrated that increasing borax concentrations progressively decreased lymphocyte proliferation, with the highest concentration tested (0.6 mg/ml) exhibiting the strongest cytotoxic effects.

Chromosomal Effects

Research has documented that borax can induce sister chromatid exchange (SCE) in human chromosomes at certain concentrations. The following table presents data from experimental findings:

Group	Mean SCE ± SD	P-value
Control group	0.74 ± 0.07
Borax 0.1 mg/ml	2.20 ± 0.10	> 0.05*
Borax 0.15 mg/ml	2.63 ± 0.11	< 0.05*
Borax 0.2 mg/ml	3.17 ± 0.14	< 0.05*
Borax 0.3 mg/ml	3.69 ± 0.18	< 0.05*
Borax 0.6 mg/ml	5.31 ± 0.19	< 0.05*

*Statistical analysis comparing between the control group and each experimental subgroup.

Source:

This data clearly demonstrates that borax concentrations of 0.15 mg/ml and higher significantly increased sister chromatid exchange rates, indicating potential genotoxic effects at these concentrations.